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Compound of Interest

Compound Name: 2-Aminoquinoline

Cat. No.: B7722446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-aminoquinoline, a heterocyclic amine of

significant interest in medicinal chemistry and materials science. It details its chemical

structure, physicochemical properties, synthesis, reactivity, and applications, with a focus on its

role in drug discovery and development.

Chemical Structure and Properties
2-Aminoquinoline is an aromatic organic compound consisting of a quinoline ring system

substituted with an amino group at the C2 position. The presence of the fused benzene and

pyridine rings, along with the amino group, imparts unique chemical and physical properties to

the molecule.

The chemical structure of 2-aminoquinoline is depicted below:

Chemical structure of 2-aminoquinoline

Caption: Chemical structure of 2-aminoquinoline.[1]
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A summary of the key physicochemical properties of 2-aminoquinoline is presented in the

table below. These properties are crucial for its handling, formulation, and application in various

experimental settings.

Property Value Reference

Molecular Formula C₉H₈N₂ [2][3]

Molecular Weight 144.17 g/mol [2][3]

Appearance
Light yellow to brown

solid/powder to crystal
[2][4]

Melting Point 126-135 °C [2][5]

Boiling Point 312.78 °C (estimate) [4][6]

Solubility

Soluble in chloroform and

methanol. Sparingly soluble in

water.

[4][7][8]

pKa 3.43 (at 20 °C) / 7.3 [4][6][9]

LogP 1.87 [3]

CAS Number 580-22-3 [2][3]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 2-aminoquinoline.

Key spectral features are summarized below.

Spectroscopic Technique Key Features

¹H NMR Spectra available for reference.[3]

¹³C NMR Spectra available for reference.[3]

IR Spectroscopy
Data available from KBr wafer and ATR

techniques.[3][10]

Mass Spectrometry (GC-MS) Molecular ion peak at m/z 144.[3][11]
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Synthesis and Reactivity
Synthesis

The synthesis of 2-aminoquinolines can be achieved through various methods, ranging from

classical named reactions to modern catalytic approaches. Some of the prominent synthetic

routes include:

Friedländer Annulation: This is a classical and straightforward method for quinoline synthesis

involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing

a reactive α-methylene group.

Skraup and Doebner-Miller Reactions: These are well-established methods for quinoline

synthesis that can be adapted for 2-aminoquinoline derivatives, typically involving the

reaction of anilines with α,β-unsaturated carbonyl compounds under strongly acidic and high-

temperature conditions.[12]

Modern Catalytic Methods: Recent advancements have led to the development of more

sustainable and efficient one-pot syntheses. These methods often utilize transition metal

catalysts, such as cobalt or manganese complexes, to facilitate the dehydrogenative

coupling of 2-aminobenzyl alcohols with nitriles.[12][13][14]

Other Synthetic Approaches: Other notable methods include Claisen-Schmidt condensation,

1,3-dipolar cycloaddition, one-pot multicomponent reactions (MCRs), and reductive

amination.[15][16] The direct amination of quinoline-N-oxides also presents a viable route.

[12][17]

Below is a generalized workflow for the synthesis of 2-aminoquinolines from 2-aminobenzyl

alcohol and a nitrile, representing a modern catalytic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7722446?utm_src=pdf-body-img
https://www.benchchem.com/product/b7722446?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. File:2-aminoquinoline.svg - Wikimedia Commons [commons.wikimedia.org]

2. chemimpex.com [chemimpex.com]

3. 2-Aminoquinoline | C9H8N2 | CID 11379 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 2-Aminoquinoline | 580-22-3 [m.chemicalbook.com]

5. 2-Aminoquinoline 97 580-22-3 [sigmaaldrich.com]

6. 2-Aminoquinoline CAS#: 580-22-3 [m.chemicalbook.com]

7. Page loading... [guidechem.com]

8. solubilityofthings.com [solubilityofthings.com]

9. pubs.acs.org [pubs.acs.org]

10. 5-Aminoquinoline | C9H8N2 | CID 11911 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. PubChemLite - 2-aminoquinoline (C9H8N2) [pubchemlite.lcsb.uni.lu]

12. researchgate.net [researchgate.net]

13. pubs.acs.org [pubs.acs.org]

14. Quinoline synthesis [organic-chemistry.org]

15. benthamdirect.com [benthamdirect.com]

16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Aminoquinoline:
Chemical Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7722446#2-aminoquinoline-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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